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Compound of Interest

Compound Name: Epiequisetin

Cat. No.: B561903 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Epiequisetin is a natural fungal metabolite and an isomer of equisetin.[1][2] Initially identified

as a potent inhibitor of HIV-1 integrase, its biological activities also include phytotoxicity.[1][2][3]

More recent research has highlighted its potential as an anti-cancer agent. Studies have shown

that Epiequisetin can induce apoptosis in prostate cancer cells by activating the Death

Receptor 5 (DR5) signaling pathway and can suppress cell migration. These properties make

Epiequisetin a valuable compound for research in virology and oncology.

This document provides detailed protocols for the preparation and storage of Epiequisetin
stock solutions for consistent and reliable results in cell culture experiments.

Quantitative Data Summary
The following table summarizes the key physicochemical and handling information for

Epiequisetin.
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Parameter Value Source(s)

CAS Number 255377-45-8

Molecular Formula C₂₂H₃₁NO₄

Molecular Weight 373.48 g/mol

Purity >95% by HPLC

Appearance Solid

Recommended Solvents
DMSO, Methanol, Ethanol,

DMF

Solubility Notes

Poorly soluble in water. DMSO

is recommended for high-

concentration stock solutions.

Recommended Stock

Concentration
10-20 mM in DMSO

Storage of Solid Compound

-20°C, protected from light.

Stable for ≥ 4 years under

these conditions.

Storage of Stock Solution

Aliquot in tightly sealed vials.

Store at -20°C for up to 1

month or -80°C for up to 6

months.

Typical Working Concentration

1 µM - 20 µM. The optimal

concentration is cell-type and

assay-dependent.

Final Solvent Concentration

Should be kept low (typically

≤0.5% v/v) to minimize

cytotoxicity. A vehicle control is

essential.
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3.1. Protocol for Preparation of a 10 mM Epiequisetin Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

point for most in vitro studies.

Materials:

Epiequisetin (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or light-protecting microcentrifuge tubes or cryovials

Sterile pipette tips

Procedure:

Determine the Required Mass: Calculate the mass of Epiequisetin needed to prepare the

desired volume of a 10 mM stock solution. The formula is:

Mass (mg) = Desired Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.001 L x 0.010 mol/L x 373.48 g/mol x 1000 mg/g = 3.73 mg

Weigh Epiequisetin: Using a calibrated analytical balance, carefully weigh out 3.73 mg of

Epiequisetin powder and transfer it to a sterile, light-protecting vial.

Dissolve in DMSO: Add 1 mL of anhydrous, sterile DMSO to the vial containing the

Epiequisetin powder.

Ensure Complete Dissolution: Close the vial tightly and vortex thoroughly. If necessary,

gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution.

Visually inspect the solution to ensure no particulates are present.
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Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile, light-

protecting cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

3.2. Protocol for Preparation of a Working Solution in Cell Culture Medium

This protocol describes the dilution of the 10 mM DMSO stock solution into a cell culture

medium for treating cells.

Materials:

10 mM Epiequisetin stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM Epiequisetin stock solution from

the freezer and allow it to thaw completely at room temperature.

Calculate Dilution Volume: Determine the volume of stock solution required to achieve the

desired final concentration in your cell culture medium. The formula is:

(V₁) x (C₁) = (V₂) x (C₂)

Where: V₁ = Volume of stock solution, C₁ = Concentration of stock solution, V₂ = Final

volume of working solution, C₂ = Desired final concentration.

Example for preparing 10 mL of medium with a final Epiequisetin concentration of 10 µM:

V₁ = (10 mL x 10 µM) / 10,000 µM (10 mM) = 0.01 mL = 10 µL
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Prepare Working Solution: Aseptically add 10 µL of the 10 mM Epiequisetin stock solution

to 10 mL of pre-warmed cell culture medium. Mix immediately by gentle pipetting or inverting

the tube to prevent precipitation.

Note: To avoid localized high concentrations of DMSO, it is best practice to add the small

volume of stock solution to the larger volume of medium while gently agitating.

Prepare Vehicle Control: It is critical to prepare a vehicle control by adding the same volume

of DMSO to an identical volume of cell culture medium (e.g., 10 µL of DMSO in 10 mL of

medium). This control is used to account for any potential effects of the solvent on the cells.

Treat Cells: Remove the existing medium from your cell cultures and replace it with the

freshly prepared medium containing the desired Epiequisetin concentration or the vehicle

control.

Mechanism of Action & Signaling Pathway
Epiequisetin has been shown to induce apoptosis (programmed cell death) in prostate cancer

cells through the extrinsic apoptosis pathway. It activates Death Receptor 5 (DR5), a member

of the tumor necrosis factor receptor superfamily. This activation initiates a downstream

cascade involving the cleavage and activation of Caspase-8, which in turn activates effector

caspases like Caspase-3, ultimately leading to the execution of apoptosis.
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Epiequisetin-Induced Apoptosis via DR5 Pathway
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Caption: Epiequisetin-induced apoptosis signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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